Cas no 1198057-32-7 (2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide)

• Product Name: 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide
• CAS No: 1198057-32-7
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 5682052
• PubChem ID: 45811515
• Update Time: 2025-06-07

2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584063
• (E)-2-phenyl-N-(3-pyrazol-1-ylpropyl)ethenesulfonamide
• 1198057-32-7
• Z357944080
• 2-phenyl-N-[3-(1H-pyrazol-1-yl)propyl]ethene-1-sulfonamide
• 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide

• Inchi： 1S/C14H17N3O2S/c18-20(19,13-8-14-6-2-1-3-7-14)16-10-5-12-17-11-4-9-15-17/h1-4,6-9,11,13,16H,5,10,12H2/b13-8+
• InChI Key： BYMRRVXFAKAPJK-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCCN1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 291.10414797g/mol
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide

Introduction to 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide (CAS No. 1198057-32-7)

2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide, identified by its CAS number 1198057-32-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their broad spectrum of biological activities. The structural framework of this molecule incorporates several key functional groups, including a phenyl ring, a propylethene moiety, and a pyrazole ring, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The phenyl group in the molecular structure imparts aromatic stability and influences the compound's solubility and interaction with biological targets. The propylethene unit introduces a flexible aliphatic chain, which can affect the molecule's conformation and binding affinity. Notably, the presence of the 1H-pyrazol-1-yl substituent adds a heterocyclic component known for its role in modulating enzyme activity and receptor binding. These structural elements make 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide a promising candidate for further exploration in drug discovery.

In recent years, sulfonamide derivatives have been extensively studied due to their versatility in inhibiting various biological pathways. The sulfonamide moiety, characterized by its strong hydrogen bonding capability, enhances the compound's affinity for biological targets such as enzymes and receptors. This property has been leveraged in the development of antibiotics, anti-inflammatory agents, and even anticancer drugs. The specific arrangement of functional groups in 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide suggests potential applications in modulating pathways associated with inflammation, infection, and possibly cancer progression.

Current research in medicinal chemistry increasingly focuses on designing molecules with enhanced selectivity and reduced side effects. The structural complexity of 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide provides a rich scaffold for medicinal chemists to modify and optimize. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with different biological targets. These studies aim to identify novel therapeutic applications or improve existing treatments by fine-tuning the molecule's structure.

One of the most exciting aspects of studying compounds like 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide is their potential to address unmet medical needs. For instance, modifications to the phenyl ring or the propylethene chain could enhance binding affinity or metabolic stability, making the compound more effective in vivo. Similarly, exploring different pyrazole derivatives might uncover new mechanisms of action or improve drug efficacy. Such explorations are not only scientifically intriguing but also hold significant clinical implications.

The synthesis of 2-phenyl-N-3-(1H-pyrazol-1-yl)propylethene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. The synthesis process also necessitates rigorous purification methods to ensure high chemical purity, which is critical for subsequent biological evaluations.

In vitro studies have begun to unravel the pharmacological profile of 2-phenyl-N-3-(1H-pyrazol-1-y)propylethene 1-sulfonamide (CAS No. 1198057 32 7). Initial experiments suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammation and infection. For example, it may interfere with key enzymes involved in bacterial growth or modulate inflammatory cytokine production. These findings align with the broader goals of developing novel sulfonamide-based therapeutics capable of addressing resistant pathogens or reducing inflammation without significant side effects.

The role of computational chemistry in studying such compounds cannot be overstated. Molecular modeling tools allow researchers to predict how 2 phenyl N 3 ( 1 H pyrazol 1 yl ) propylethene 1 sulfonamide might behave within biological systems before conducting expensive wet-lab experiments. By simulating interactions with proteins or nucleic acids, scientists can identify potential binding sites and optimize the molecule's pharmacophore—a set of structural features responsible for its biological activity. This approach accelerates drug discovery by narrowing down promising candidates early in the development process.

Future directions for research on 2 phenyl N 3 ( 1 H pyrazol 1 yl ) propylethene 1 sulfonamide include exploring its potential as an anticancer agent or a treatment for neurological disorders. The pyrazole ring alone has been implicated in various pharmacological activities, including antitumor effects observed with certain pyrazole derivatives. Combining this scaffold with other bioactive moieties could lead to novel compounds with enhanced therapeutic potential across multiple disease areas.

The development of new drugs is inherently interdisciplinary, requiring collaboration between chemists who design molecules like 2 phenyl N 3 ( 1 H pyrazol 1 yl ) propylethene sulfonamide, biologists who test their efficacy against disease models, pharmacologists who assess their safety profiles ,and clinicians who translate laboratory findings into patient care . This collaborative effort ensures that promising compounds move efficiently from bench research through clinical trials towards regulatory approval .

In conclusion,2 phenyl N sulfonamide ( CAS No .1198057 -32 -7) represents an intriguing subject for pharmaceutical research due to its complex structure ,potential biological activities ,and versatile synthetic possibilities . As our understanding grows about how molecules interact within living systems ,compounds like this one offer hope for addressing pressing medical challenges through innovative drug design strategies . Continued exploration will undoubtedly reveal more about its therapeutic promise ,solidifying its place as an important player in modern medicinal chemistry .